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Mechanism of Action and Toxicity

The structural similarity allows oleandrin to mimic digoxin's mechanism of action and its toxic effects.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s548407?utm_src=pdf-body
https://www.smolecule.com/products/s548407?utm_src=pdf-interest
https://www.smolecule.com/products/s548407?utm_src=pdf-body
https://www.smolecule.com/products/s548407?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Oleandrin

Inhibition of Na+/K+ ATPase

 Binds to 

Digoxin

 Binds to 

Increased Intracellular Na+

Reduced activity of Na+/Ca2+ exchanger

Increased Intracellular Ca2+

Positive Inotropy (increased contractility)
Cardiac Arrhythmias

Hyperkalemia

Click to download full resolution via product page

Common pathway of oleandrin and digoxin toxicity.

Immunoassay Cross-Reactivity

The structural similarity causes oleandrin to cross-react with many digoxin immunoassays, which can be

used for its detection. However, the degree of cross-reactivity varies significantly by assay platform, as
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shown in the table of experimental data below.

Experimental Protocol Summary [1]:

Objective: To compare the cross-reactivity of oleandrin in five different digoxin immunoassays.
Method: Aliquots of drug-free and digoxin-like immunoreactive substances (DLIS)-free serum pools

were supplemented with an ethanol extract of oleander leaves or purified oleandrin. The apparent
digoxin concentration was then measured using the following assays: Fluorescence Polarization

Immunoassay (FPIA) and Microparticle Enzyme Immunoassay (MEIA) from Abbott; SYNCHRON LX
System assay from Beckman; Chemiluminescent Assay (CLIA) and a turbidimetric assay on the

ADVIA 1650 analyzer from Bayer.
Key In-Vivo Model: To confirm in-vitro findings, BALB/c mice were orally administered oleandrin or

oleander extract, and their blood was drawn at 1 and 2 hours post-administration for analysis with the
LOCI digoxin assay [2].

The quantitative results from these experiments are summarized below.

Immunoassay
Apparent Digoxin Concentration (ng/mL) after
supplementation with 5.0 μL/mL oleander
extract [1]

Type of
Interference

Fluorescence Polarization
(FPIA, Abbott)

2.36 ng/mL Positive

Turbidimetric (ADVIA
1650, Bayer)

0.82 ng/mL Positive

Synchron LX (Beckman) 0.93 ng/mL Positive

Microparticle Enzyme
(MEIA, Abbott)

0.32 ng/mL Positive / Negative
(Bidirectional)

Chemiluminescent (CLIA,
Bayer)

Not detected No interference

LOCI (Siemens) [2] Significant concentration-dependent apparent
digoxin levels observed

Positive / Negative
(Bidirectional)
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Note: Bidirectional interference means that depending on the concentration and the presence of actual

digoxin, oleandrin can cause either falsely elevated or falsely lowered digoxin readings [2].

Research and Clinical Implications

This structural similarity has several critical implications:

Diagnostic Challenge: A positive digoxin immunoassay in a patient not taking the drug can be a clue
to oleander exposure. However, the result should be confirmed with more specific methods like liquid
chromatography-tandem mass spectrometry (LC-MS/MS) [3].
Therapeutic Potential: The similarity to digoxin has spurred research into oleandrin and its

derivatives for treating conditions like cancer and viral infections, though no clinical evidence
currently supports its safe or effective use in humans [3] [4].

Toxicity Treatment: Oleander poisoning is managed aggressively. Digoxin-specific antibody
fragments (Digibind/Digifab) can be used as an antidote, as they bind oleandrin and neutralize its

toxicity [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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